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Compound of Interest

Compound Name: Tetrachlorosalicylanilide

Cat. No.: B1203695 Get Quote

Essential Safety and Handling Guide for
Tetrachlorosalicylanilide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Tetrachlorosalicylanilide. Adherence to these guidelines is critical

for ensuring personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Summary
Tetrachlorosalicylanilide is a hazardous chemical that requires careful handling. It is

classified as acutely toxic if swallowed, a skin irritant, and a cause of serious eye irritation.[1][2]

It may also lead to respiratory irritation.[2] Furthermore, it is recognized as a potent

photosensitizer, capable of causing skin disorders upon exposure to light.[2]

GHS Hazard Classification Summary:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1203695?utm_src=pdf-interest
https://www.benchchem.com/product/b1203695?utm_src=pdf-body
https://www.benchchem.com/product/b1203695?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC420230250&productDescription=3+3+4+5-TETRACHLOROSAL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_4_5-Tetrachlorosalicylanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_4_5-Tetrachlorosalicylanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_4_5-Tetrachlorosalicylanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 3 Danger
H301: Toxic if

swallowed[2]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[2]

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation[2]

Specific Target Organ

Toxicity, Single

Exposure (Respiratory

tract irritation)

Category 3 Warning
H335: May cause

respiratory irritation[2]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize

exposure and ensure safety. The following table summarizes the required PPE for handling

Tetrachlorosalicylanilide.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Use unlined nitrile, neoprene,

or butyl rubber gloves.[3][4]

Avoid leather or fabric gloves.

[5] Ensure sleeves are worn

over gloves when working with

arms below shoulder level.[3]

Eyes
Safety glasses with side

shields or chemical goggles

Chemical goggles are required

when there is a splash hazard.

[3] A face shield may be

necessary for larger quantities

or when splashing is likely.[6]

Body
Laboratory coat or chemical-

resistant coveralls

A lab coat should be worn at a

minimum. For tasks with a

higher risk of contamination,

chemical-resistant coveralls

are recommended.[5][7]

Respiratory
NIOSH/MSHA-approved

respirator

Required if workplace

exposure limits are exceeded

or if there is a risk of inhaling

dust.[8] Work should be

conducted in a well-ventilated

area or under a chemical fume

hood to minimize the need for

respiratory protection.[7][9]

Feet Closed-toe shoes

Chemical-resistant boots are

recommended when handling

large quantities or in case of

spills.[5]

Operational Plan: Step-by-Step Handling
Procedures
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This section outlines the procedural workflow for safely handling Tetrachlorosalicylanilide in a

laboratory setting.

Preparation

Handling

Post-Handling & Cleanup

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle solid material carefully to avoid dust generation

Keep containers tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Decontaminate work surfaces

Properly label and store waste

Doff PPE correctly

Wash hands thoroughly
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Figure 1. Workflow for Handling Tetrachlorosalicylanilide.

Experimental Protocol for Safe Handling:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Tetrachlorosalicylanilide before

beginning any work.[1][7]

Ensure that a chemical fume hood or other form of local exhaust ventilation is operational

and being used.[7][9]

Put on all required PPE as outlined in the table above.

Handling:

When weighing or transferring the solid, do so in a manner that minimizes the creation of

dust.

Keep the container of Tetrachlorosalicylanilide tightly closed when not in immediate use.

Avoid all direct contact with the substance.[9] If contact occurs, follow the first-aid

procedures outlined in the SDS.

Post-Handling and Cleanup:

Decontaminate all work surfaces that may have come into contact with the chemical. A

10% bleach solution can be used, followed by a water rinse.[10]

Segregate and store all waste materials in clearly labeled, sealed containers for

hazardous waste disposal.

Remove PPE in a manner that avoids self-contamination.

Wash hands and any exposed skin thoroughly with soap and water after completing the

work.[7]
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Disposal Plan
The disposal of Tetrachlorosalicylanilide and any contaminated materials must be handled as

hazardous waste in accordance with all local, state, and federal regulations.[7]

Waste Generation

Waste Collection & Storage

Disposal

Unused Tetrachlorosalicylanilide

Segregate waste into a designated, labeled hazardous waste container

Contaminated PPE (gloves, etc.) Contaminated labware (pipettes, etc.)

Keep container sealed and in a designated secondary containment area

Arrange for pickup by a licensed hazardous waste disposal company

Maintain all disposal records as required

Click to download full resolution via product page

Figure 2. Disposal Workflow for Tetrachlorosalicylanilide Waste.

Disposal Protocol:

Waste Segregation:

Do not mix Tetrachlorosalicylanilide waste with other waste streams.
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Collect all solid waste, including contaminated gloves, wipes, and disposable labware, in a

designated, leak-proof container.

Collect any liquid waste containing Tetrachlorosalicylanilide in a separate, compatible,

and clearly labeled container.

Waste Storage:

All waste containers must be clearly labeled as "Hazardous Waste" and include the

chemical name "Tetrachlorosalicylanilide".

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Final Disposal:

Disposal must be carried out by a licensed hazardous waste management company.

Do not dispose of Tetrachlorosalicylanilide down the drain or in regular trash.[11]

Maintain detailed records of all hazardous waste generated and disposed of, in

accordance with institutional and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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